Cas no 344884-53-3 (2-(3,4-Dimethylphenoxy)butanoyl chloride)
344884-53-3 structure
Product Name:2-(3,4-Dimethylphenoxy)butanoyl chloride
CAS No:344884-53-3
MF:C12H15ClO2
MW:226.699302911758
MDL:MFCD12197830
CID:3042508
PubChem ID:13239459
Update Time:2024-11-05
2-(3,4-Dimethylphenoxy)butanoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dimethylphenoxy)butanoyl chloride
- butanoyl chloride, 2-(3,4-dimethylphenoxy)-
- 2-(3,4-Dimethyl-phenoxy)-butyryl chloride
- ALBB-011257
- 344884-53-3
- MFCD12197830
- BBL013961
- STL195571
- AKOS016345682
- AKOS002392319
- VS-04069
-
- MDL: MFCD12197830
- Inchi: 1S/C12H15ClO2/c1-4-11(12(13)14)15-10-6-5-8(2)9(3)7-10/h5-7,11H,4H2,1-3H3
- InChI Key: VAPXLXJCLXYCIX-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C(OC1=CC=C(C)C(C)=C1)CC
Computed Properties
- Exact Mass: 226.0760574g/mol
- Monoisotopic Mass: 226.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
2-(3,4-Dimethylphenoxy)butanoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 061887-500mg |
2-(3,4-Dimethylphenoxy)butanoyl chloride |
344884-53-3 | 500mg |
3851.0CNY | 2021-07-13 | ||
| TRC | D052445-250mg |
2-(3,4-Dimethylphenoxy)butanoyl Chloride |
344884-53-3 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | D052445-500mg |
2-(3,4-Dimethylphenoxy)butanoyl Chloride |
344884-53-3 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | D052445-1000mg |
2-(3,4-Dimethylphenoxy)butanoyl Chloride |
344884-53-3 | 1g |
$ 720.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 061887-500mg |
2-(3,4-Dimethylphenoxy)butanoyl chloride |
344884-53-3 | 500mg |
3851CNY | 2021-05-07 | ||
| abcr | AB378183-500 mg |
2-(3,4-Dimethyl-phenoxy)-butyryl chloride |
344884-53-3 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB378183-1 g |
2-(3,4-Dimethyl-phenoxy)-butyryl chloride |
344884-53-3 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB378183-5 g |
2-(3,4-Dimethyl-phenoxy)-butyryl chloride |
344884-53-3 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB378183-500mg |
2-(3,4-Dimethyl-phenoxy)-butyryl chloride; . |
344884-53-3 | 500mg |
€269.00 | 2025-02-14 | ||
| abcr | AB378183-1g |
2-(3,4-Dimethyl-phenoxy)-butyryl chloride; . |
344884-53-3 | 1g |
€317.00 | 2025-02-14 |
2-(3,4-Dimethylphenoxy)butanoyl chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
344884-53-3 (2-(3,4-Dimethylphenoxy)butanoyl chloride) Related Products
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- 87979-54-2(Pentanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-)
- 833460-85-8(Pentanoyl chloride, 2-(4-methoxyphenoxy)-)
- 87979-52-0(Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-)
- 833460-84-7(2-(2,3-Dimethylphenoxy)butanoyl Chloride)
- 679837-26-4(2-(4-tert-Butylphenoxy)butanoyl Chloride)
- 679837-25-3(2-(4-Methoxyphenoxy)butanoyl Chloride)
- 66227-19-8(2-(3,5-Dimethylphenoxy)butanoyl Chloride)
- 62609-88-5(2-(3-pentadecylphenoxy)butyryl chloride)
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